Cas no 130569-31-2 (5,6-Dichloro-2,3-dihydro-1H-inden-1-ol)

• Product name: 5,6-Dichloro-2,3-dihydro-1H-inden-1-ol
• CAS No: 130569-31-2
• MF: C₉H₈Cl₂O
• MW: 203.065220832825
• MDL: MFCD11219512
• CID: 876578
• PubChem ID: 19919524

5,6-Dichloro-2,3-dihydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

• 5,6-Dichloro-2,3-dihydro-1H-inden-1-ol
• 5,6-Dichloroindan-1-ol
• 130569-31-2
• BVMSVJNZBKHOLJ-UHFFFAOYSA-N
• Y13968
• AKOS015999875
• DTXSID80601317
• SCHEMBL9251756
• AM9108
• DB-358675

• MDL： MFCD11219512
• Inchi： 1S/C9H8Cl2O/c10-7-3-5-1-2-9(12)6(5)4-8(7)11/h3-4,9,12H,1-2H2
• InChI Key： BVMSVJNZBKHOLJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C(CC2)O)Cl

Computed Properties

• Exact Mass: 201.9952203g/mol
• Monoisotopic Mass: 201.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.456±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 315.2±42.0 ºC (760 Torr),
• Flash Point: 127.5±21.9 ºC,
• Solubility: Very slightly soluble (0.37 g/l) (25 º C),
• PSA: 20.23000
• LogP: 2.97300
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5,6-Dichloro-2,3-dihydro-1H-inden-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,6-Dichloro-2,3-dihydro-1H-inden-1-ol

Comprehensive Overview of 5,6-Dichloro-2,3-dihydro-1H-inden-1-ol (CAS No. 130569-31-2)

5,6-Dichloro-2,3-dihydro-1H-inden-1-ol (CAS No. 130569-31-2) is a chlorinated indanol derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique dihydroindenol structure, has garnered attention for its potential role in synthesizing bioactive molecules. Researchers and industry professionals frequently search for "5,6-Dichloro-2,3-dihydro-1H-inden-1-ol synthesis" or "CAS 130569-31-2 applications," reflecting its relevance in modern chemistry.

The molecular formula of 5,6-Dichloro-2,3-dihydro-1H-inden-1-ol is C₉H₈Cl₂O, with a molecular weight of 203.07 g/mol. Its structure features two chlorine atoms at the 5 and 6 positions, contributing to its electrophilic properties. This makes it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic compounds. Recent trends show growing interest in "chlorinated indanol derivatives" due to their utility in drug discovery and material science.

In pharmaceutical research, 5,6-Dichloro-2,3-dihydro-1H-inden-1-ol is explored for its potential as a building block in kinase inhibitors and anti-inflammatory agents. Searches like "5,6-Dichloro indanol medicinal uses" highlight its therapeutic relevance. The compound's stereochemistry also plays a critical role in chiral synthesis, a topic frequently queried as "chiral synthesis with CAS 130569-31-2."

Environmental and safety considerations are paramount when handling 5,6-Dichloro-2,3-dihydro-1H-inden-1-ol. While not classified as hazardous under standard regulations, proper storage conditions (e.g., cool, dry environments) are recommended to maintain stability. Queries such as "CAS 130569-31-2 safety data" underscore user concerns about handling protocols.

The compound's spectroscopic properties, including NMR and IR spectra, are well-documented, aiding in quality control and identification. Analytical chemists often search for "5,6-Dichloro-2,3-dihydro-1H-inden-1-ol NMR peaks" to verify purity. Additionally, its solubility in organic solvents like ethanol and DMSO makes it versatile for lab applications.

Emerging trends link 5,6-Dichloro-2,3-dihydro-1H-inden-1-ol to green chemistry initiatives. Researchers are investigating eco-friendly synthesis routes, aligning with searches like "sustainable synthesis of chlorinated indanols." This reflects broader industry shifts toward minimizing waste and energy consumption.

In summary, 5,6-Dichloro-2,3-dihydro-1H-inden-1-ol (CAS No. 130569-31-2) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and synthetic chemistry. Its structural uniqueness and reactivity continue to inspire innovation, addressing both academic and industrial demands.